Cas no 2227787-55-3 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227787-55-3
• MF: C₁₉H₁₇BrFNO₄
• MW: 422.244988203049
• CID: 6423116
• PubChem ID: 165527672
• Update Time: 2025-05-19

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid
• 2227787-55-3
• EN300-1454823

• Inchi： 1S/C19H17BrFNO4/c20-16-8-13(6-7-17(16)21)14-9-22(10-15(14)18(23)24)19(25)26-11-12-4-2-1-3-5-12/h1-8,14-15H,9-11H2,(H,23,24)/t14-,15+/m0/s1
• InChI Key： NOYAVNZDCDIBCM-LSDHHAIUSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C(=O)O)F

Computed Properties

• Exact Mass: 421.03250g/mol
• Monoisotopic Mass: 421.03250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2227787-55-3)

Rac-(3R,4S-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid, CAS No. 2227787-55-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its chiral center configuration and the presence of both benzyloxy and fluoro substituents, make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring substituted with a benzyloxy group at the 1-position and a 3-bromo-4-fluorophenyl group at the 4-position. The stereochemistry at the 3 and 4 positions is crucial, as it influences the molecule's interactions with biological targets. The presence of both bromo and fluoro atoms introduces additional electronic properties that can modulate the compound's pharmacokinetic behavior and binding affinity.

In recent years, there has been a growing interest in chiral molecules for pharmaceutical applications due to their ability to exhibit enantioselective interactions with biological receptors. The enantiomeric purity of Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid is a critical factor that must be carefully controlled during synthesis and purification. Advances in asymmetric synthesis techniques have enabled the production of enantiomerically enriched forms of this compound, which could lead to improved efficacy and reduced side effects in potential therapeutic applications.

The benzyloxy group at the 1-position of the pyrrolidine ring serves as a protecting group for the carboxylic acid moiety, which can be selectively removed under specific conditions to reveal the active form of the molecule. This protecting group strategy is commonly employed in peptide synthesis and drug development to prevent unwanted side reactions. The 3-bromo-4-fluorophenyl group at the 4-position introduces both bromine and fluorine atoms, which are frequently used in medicinal chemistry to enhance metabolic stability, improve bioavailability, and modulate receptor binding.

Recent studies have highlighted the potential of pyrrolidine derivatives as scaffolds for developing novel therapeutic agents. For instance, modifications of the pyrrolidine core have been explored in the design of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other bioactive molecules. The structural features of Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid, including its chiral configuration and substituent patterns, make it an attractive candidate for further investigation in these areas.

The synthesis of this compound involves multiple steps, including functional group transformations such as bromination, fluorination, and protection-deprotection strategies. Each step must be carefully optimized to ensure high yield and purity. Modern synthetic methodologies often employ transition metal catalysis to achieve selective transformations, which can improve efficiency and reduce byproduct formation. Additionally, computational chemistry techniques can be used to predict reaction outcomes and guide synthetic design.

In terms of biological activity, preliminary studies on related pyrrolidine derivatives have shown promising results in various pharmacological assays. For example, some analogs have demonstrated inhibitory effects on specific enzymes or receptors involved in disease pathways. While detailed data on Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid is still limited, its structural features suggest potential applications in areas such as pain management, neurodegenerative diseases, and inflammation.

The development of novel drug candidates requires not only efficient synthetic routes but also robust analytical methods for characterization and quality control. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure of this compound. Additionally, spectroscopic methods like infrared (IR) spectroscopy and ultraviolet-visible (UV-Vis) spectroscopy can provide valuable information about functional groups and electronic transitions.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations can predict how this compound interacts with biological targets at the atomic level. These simulations can help identify key binding residues and optimize lead structures for improved potency. Furthermore, pharmacokinetic modeling can predict how the compound behaves in vivo, providing insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox).

The future prospects for Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylic acid lie in its potential application as a building block for more complex drug candidates or as a standalone therapeutic agent. As research continues to uncover new biological targets and mechanisms of action, compounds like this one may play a crucial role in addressing unmet medical needs. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to realize these possibilities.